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Compound of Interest

Compound Name: Acid Orange 74

Cat. No.: B8235424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of the monoazo dye,

Acid Orange 74 (C.I. 18745). While precise quantitative solubility data is not readily available

in public literature, this document summarizes its known qualitative solubility in water and

ethanol and furnishes a detailed experimental protocol for its quantitative determination.

Introduction to Acid Orange 74
Acid Orange 74 is a metallized acid dye, appearing as a dark brown powder.[1][2] It is utilized

in the dyeing and direct printing of wool, silk, and polyamide fibers, as well as for coloring

leather and anodized aluminum.[1][2][3] Its chemical structure and properties are summarized

in the table below.

Property Value

C.I. Name Acid Orange 74

C.I. Number 18745

CAS Number 10127-27-2

Molecular Formula C₁₆H₁₂N₅NaO₇S

Molecular Weight 441.35 g/mol

Appearance Dark brown powder
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Qualitative Solubility of Acid Orange 74
Acid Orange 74 is qualitatively described as soluble in water, producing an orange solution. It

is also soluble in ethanol. Some sources indicate it is slightly soluble in soluble fiber elements.

Table 1: Qualitative Solubility of Acid Orange 74

Solvent Solubility

Water Soluble

Ethanol Soluble

Note: Quantitative solubility data (e.g., in g/L or mol/L at specific temperatures) for Acid
Orange 74 in water and ethanol is not readily available in published scientific literature. The

experimental protocol provided in the following section outlines a methodology to determine

these values.

Experimental Protocol for Quantitative Solubility
Determination
The following protocol details a reliable method for determining the saturation solubility of Acid
Orange 74 in water and ethanol. This method is based on the principle of reaching equilibrium

saturation followed by quantitative analysis of the dissolved dye.

3.1. Principle

An excess amount of Acid Orange 74 is agitated in the solvent of interest (water or ethanol) at

a constant temperature for a sufficient duration to achieve equilibrium. After reaching

equilibrium, the undissolved solid is removed by filtration, and the concentration of the

dissolved dye in the saturated solution is determined using a suitable analytical method, such

as UV-Vis spectrophotometry or gravimetric analysis.

3.2. Materials and Apparatus

Acid Orange 74 (high purity)
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Deionized water

Absolute ethanol

Analytical balance (±0.1 mg)

Thermostatic shaker bath or magnetic stirrer with temperature control

Calibrated flasks

Syringes and syringe filters (0.45 µm)

UV-Vis spectrophotometer and cuvettes

Drying oven

Desiccator

3.3. Experimental Workflow
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Workflow for Solubility Determination

Preparation Equilibration

Analysis

Prepare stock and standard solutions of Acid Orange 74

Generate calibration curve using UV-Vis spectrophotometer

Add excess Acid Orange 74 to solvent in sealed vials

Agitate at constant temperature (e.g., 25°C) for 24-48 hours

Allow undissolved solid to settle

Filter supernatant through a 0.45 µm syringe filter

Measure absorbance of the filtrate

Calculate solubility using the calibration curve

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of Acid Orange 74.

3.4. Detailed Procedure

Preparation of Standard Solutions and Calibration Curve:
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Prepare a stock solution of Acid Orange 74 of a known concentration (e.g., 100 mg/L) in

the desired solvent (water or ethanol).

From the stock solution, prepare a series of standard solutions of decreasing

concentrations through serial dilution.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) for Acid Orange 74.

Plot a calibration curve of absorbance versus concentration.

Preparation of Saturated Solutions:

Add an excess amount of Acid Orange 74 to several sealed vials.

Add a known volume of the solvent (water or ethanol) to each vial.

Place the vials in a thermostatic shaker and agitate at a constant temperature (e.g., 25 °C)

for a predetermined time (e.g., 24 to 48 hours) to ensure equilibrium is reached.

Sample Analysis:

After equilibration, allow the vials to stand undisturbed for a sufficient time to allow the

undissolved solid to settle.

Carefully withdraw a sample of the supernatant using a syringe and immediately filter it

through a 0.45 µm syringe filter into a clean vial.

Dilute the filtered saturated solution with the solvent as necessary to bring the absorbance

within the linear range of the calibration curve.

Measure the absorbance of the diluted solution using the UV-Vis spectrophotometer at the

λmax.

Calculation of Solubility:

Using the equation from the calibration curve, determine the concentration of the diluted

solution.
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Calculate the concentration of the original saturated solution by accounting for the dilution

factor.

The calculated concentration represents the solubility of Acid Orange 74 in the solvent at

the specified temperature.

3.5. Gravimetric Method (Alternative)

Follow steps 2 and 3a-b from the procedure above.

Accurately transfer a known volume of the filtered saturated solution to a pre-weighed, dry

container.

Evaporate the solvent completely in a drying oven at an appropriate temperature.

Cool the container in a desiccator and weigh it.

The difference in weight corresponds to the mass of the dissolved Acid Orange 74.

Calculate the solubility in g/L.

Factors Influencing Solubility
The solubility of Acid Orange 74 can be influenced by several factors, which should be

controlled during experimental determination.

Factors Influencing Solubility

Solubility of
Acid Orange 74

Temperature

generally increases
with temperature

pH of the Solution

can affect ionization

Purity of the Dye

impurities can alter
solubility

Solvent Polarity

like dissolves like
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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